Cas no 3586-15-0 (3-Phenoxybenzoyl chloride)

• Product Name: 3-Phenoxybenzoyl chloride
• CAS No: 3586-15-0
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD03424712
• CID: 303356
• PubChem ID: 2760341
• Update Time: 2025-10-28

3-Phenoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxybenzoyl chloride
• Benzoyl chloride,3-phenoxy-
• 3-Phenoxy-benzoesaeure-chlorid
• 3-phenoxybenzoic acid chloride
• 3-phenoxy-benzoyl chloride
• Benzoyl chloride,3-phenoxy
• meta-phenoxybenzoyl chloride
• m-phenoxybenzoyl chloride
• 3586-15-0
• 3-phenoxy benzoyl chloride
• SCHEMBL1193379
• Benzoyl chloride, 3-phenoxy-
• A2096
• PS-10715
• AC5988
• AKOS026672118
• 3-phenoxybenzoylchloride
• m-(phenoxy)benzoylchoride
• MFCD03424712
• TTZXIWBOKOZOPL-UHFFFAOYSA-N
• SY226925
• DTXSID90375118
• A913558
• FT-0733503
• DB-069270

• MDL： MFCD03424712
• Inchi： 1S/C13H9ClO2/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H
• InChI Key： TTZXIWBOKOZOPL-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.247
• Boiling Point: 174 °C
• Flash Point: 122.4°C
• Refractive Index: 1.59
• PSA: 26.30000
• LogP: 3.85790

3-Phenoxybenzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on 3-Phenoxybenzoyl chloride

Introduction to 3-Phenoxybenzoyl chloride (CAS No. 3586-15-0)

3-Phenoxybenzoyl chloride, identified by the chemical compound code CAS No. 3586-15-0, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a benzoyl chloride moiety substituted with a phenoxy group, has garnered attention due to its versatile applications in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The reactivity of the benzoyl chloride group makes it a valuable tool for introducing acyl groups into various molecular frameworks, facilitating the synthesis of complex derivatives.

The structural configuration of 3-Phenoxybenzoyl chloride encompasses a phenyl ring linked to a carbonyl group, which is further connected to a chlorine atom. This arrangement imparts unique chemical properties that are exploited in synthetic pathways. The presence of the phenoxy group enhances the lipophilicity of the molecule, making it particularly useful in formulations requiring improved solubility in organic solvents. Such characteristics are instrumental in drug design, where optimal solubility and bioavailability are critical factors.

In recent years, 3-Phenoxybenzoyl chloride has been extensively studied for its role in medicinal chemistry. Its derivatives have been explored as potential candidates for treating various diseases, including infectious disorders and inflammatory conditions. The benzoyl chloride moiety is known to participate in nucleophilic acyl substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity has been leveraged to develop novel compounds with enhanced pharmacological properties.

One of the most notable applications of 3-Phenoxybenzoyl chloride is in the synthesis of phenoxyacetic acid derivatives, which are widely used as herbicides and plant growth regulators. The phenoxy group, being electron-withdrawing, influences the metabolic pathways in plants, leading to selective weed control. Additionally, the compound’s ability to undergo further functionalization has opened avenues for its use in biodegradable polymers and advanced materials research.

The pharmaceutical industry has also harnessed the potential of 3-Phenoxybenzoyl chloride in developing novel therapeutic agents. Researchers have demonstrated its utility in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral medications. The acylation reactions facilitated by this compound have enabled the creation of molecules with improved binding affinity and reduced side effects. Furthermore, its role in peptidomimetics and protein modification underscores its importance in structural biology and drug discovery.

Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes for 3-Phenoxybenzoyl chloride. Efforts have been directed toward optimizing reaction conditions to minimize waste generation and energy consumption. Catalytic methods employing transition metals have shown promise in enhancing reaction efficiency while adhering to environmental regulations. These innovations align with global initiatives aimed at promoting sustainable industrial practices.

The analytical characterization of 3-Phenoxybenzoyl chloride is another critical aspect that has been refined through modern techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ascertain purity and structural integrity. These methods ensure that the compound meets stringent quality standards before being utilized in downstream applications.

In conclusion, 3-Phenoxybenzoyl chloride (CAS No. 3586-15-0) stands as a cornerstone in synthetic chemistry, offering multifaceted opportunities across pharmaceuticals, agrochemicals, and materials science. Its unique reactivity and structural features make it indispensable for researchers seeking to develop innovative solutions in an ever-evolving scientific landscape. As research continues to uncover new applications for this compound, its significance is poised to grow even further.